1-benzyl-2-methyl-5-nitro-1H-indole
Cat. No. B5626061
M. Wt: 266.29 g/mol
InChI Key: ZZGYMOCVPOMRLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06252084B1
Procedure details
Hexane was used to wash 80 mg 2.0 mmol) of 60% NaH/mineral oil and 6 mL of DMF was added followed by 352 mg (2.0 mmol) of 2-methyl-5-nitro-1H-indole. After 0.33 hours, 0.24 mL (2.0 mol) of benzyl bromide was added, stirred 0.5 hours and diluted with water. The mixture was extracted with EtOAc, the EtOAc washed with a saturated NaCl solution, dried (MgSO4) and on concentrating at reduced pressure, crystals formed. These were washed with MeOH to give 400 mg (75% yield) of 2-methyl-5-nitro-1-(phenylmethyl)-1H-indole, mp, 150-152° C.
Yield
75%
Identifiers
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REACTION_CXSMILES
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CCCCCC.[CH3:7][C:8]1[NH:9][C:10]2[C:15]([CH:16]=1)=[CH:14][C:13]([N+:17]([O-:19])=[O:18])=[CH:12][CH:11]=2.[CH2:20](Br)[C:21]1[CH:26]=[CH:25][CH:24]=[CH:23][CH:22]=1>O>[CH3:7][C:8]1[N:9]([CH2:20][C:21]2[CH:26]=[CH:25][CH:24]=[CH:23][CH:22]=2)[C:10]2[C:15]([CH:16]=1)=[CH:14][C:13]([N+:17]([O-:19])=[O:18])=[CH:12][CH:11]=2
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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|
Smiles
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CCCCCC
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Step Two
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Name
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|
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Quantity
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352 mg
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Type
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reactant
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Smiles
|
CC=1NC2=CC=C(C=C2C1)[N+](=O)[O-]
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Step Three
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Name
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Quantity
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0.24 mL
|
|
Type
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reactant
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Smiles
|
C(C1=CC=CC=C1)Br
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Step Four
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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solvent
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Smiles
|
O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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stirred 0.5 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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to wash 80 mg 2.0 mmol) of 60% NaH/mineral oil and 6 mL of DMF
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ADDITION
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Type
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ADDITION
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Details
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was added
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EXTRACTION
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Type
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EXTRACTION
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Details
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The mixture was extracted with EtOAc
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WASH
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Type
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WASH
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|
Details
|
the EtOAc washed with a saturated NaCl solution
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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on concentrating at reduced pressure, crystals
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CUSTOM
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Type
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CUSTOM
|
|
Details
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formed
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WASH
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Type
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WASH
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|
Details
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These were washed with MeOH
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Outcomes
Product
Details
Reaction Time |
0.33 h |
|
Name
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|
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Type
|
product
|
|
Smiles
|
CC=1N(C2=CC=C(C=C2C1)[N+](=O)[O-])CC1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 400 mg | |
| YIELD: PERCENTYIELD | 75% | |
| YIELD: CALCULATEDPERCENTYIELD | 75.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
